Cas no 2231675-27-5 (N-methyl-3-(trifluoromethyl)cyclobutanamine;hydrochloride)

• Product Name: N-methyl-3-(trifluoromethyl)cyclobutanamine;hydrochloride
• CAS No: 2231675-27-5
• MF: C₆H₁₁ClF₃N
• MW: 189.6065
• MDL: MFCD31705847
• CID: 5084315
• PubChem ID: 135393435
• Update Time: 2024-11-08

N-methyl-3-(trifluoromethyl)cyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• D97121
• N-Methyl-3-(trifluoromethyl)cyclobutanamine HCl
• N-METHYL-3-(TRIFLUOROMETHYL)CYCLOBUTANAMINE HYDROCHLORIDE
• Rel-(1r,3r)-N-methyl-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• Rel-(1s,3s)-N-methyl-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• N-methyl-3-(trifluoromethyl)cyclobutanamine;hydrochloride
• N-methyl-3-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
• BS-44551
• MFCD31705847
• CS-0433534
• 2231675-27-5

• MDL： MFCD31705847
• Inchi： 1S/C6H10F3N.ClH/c1-10-5-2-4(3-5)6(7,8)9;/h4-5,10H,2-3H2,1H3;1H
• InChI Key： NGMKMYXWHQKFQO-UHFFFAOYSA-N
• SMILES： Cl[H].FC(C1([H])C([H])([H])C([H])(C1([H])[H])N([H])C([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 189.0532115g/mol
• Monoisotopic Mass: 189.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines